N-1,3-benzodioxol-5-yl-N-(3-fluorobenzyl)[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-N-[(3-fluorophenyl)methyl]-[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide
• InChI: InChI=1S/C20H15FN4O4S/c21-15-3-1-2-14(8-15)10-25(16-4-6-18-19(9-16)29-13-28-18)30(26,27)17-5-7-20-23-22-12-24(20)11-17/h1-9,11-12H,10,13H2
• InChI Key: WJBZERCDYSITHI-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)N(CC3=CC(=CC=C3)F)S(=O)(=O)C4=CN5C=NN=C5C=C4
• Molecular Formula: C20H15FN4O4S
• Molecular Weight: 426.4 g/mol

Description

N-1,3-benzodioxol-5-yl-N-(3-fluorobenzyl)[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide is a useful research compound. Its molecular formula is C20H15FN4O4S and its molecular weight is 426.42. The purity is usually 95%.
BenchChem offers high-quality N-1,3-benzodioxol-5-yl-N-(3-fluorobenzyl)[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-1,3-benzodioxol-5-yl-N-(3-fluorobenzyl)[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Antifungal Activity

Compounds related to N-1,3-benzodioxol-5-yl-N-(3-fluorobenzyl)[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide have shown significant potential in antimicrobial and antifungal applications. For instance, substituted sulfonamides and sulfinyl compound derivatives, including triazolopyridine and pyrimidine sulfonamides, have been evaluated for their antimicrobial activities (Abdel-Motaal & Raslan, 2014). Additionally, novel sulfone derivatives containing a [1,2,4]triazolo[4,3-a]pyridine moiety have displayed good antifungal activities and insecticidal activity (Xu et al., 2017).

Herbicidal and Agricultural Applications

These compounds have also been utilized in agriculture, particularly as herbicides. N-aryl[1,2,4]triazolo[1,5-a]pyridine-2-sulfonamide compounds have exhibited excellent herbicidal activity on a broad spectrum of vegetation at low application rates (Moran, 2003). Additionally, triazolopyrimidine-2-sulfonamide, a related compound, is known as an acetohydroxyacid synthase inhibitor, used in certain herbicides (Chen et al., 2009).

Anticancer Properties

Another significant application area for these compounds is in anticancer research. N-(6-(2-Methoxy-3-(4-fluorophenylsulfonamido)pyridin-5-yl)-[1,2,4]triazolo[1,5-a]pyridin-2-yl)acetamide, a related compound, has shown remarkable anticancer effects and has been modified to reduce toxicity while retaining antiproliferative activity against human cancer cell lines (Wang et al., 2015).

Antimalarial Potential

Compounds in this category have also been explored for antimalarial applications. A novel series of [1,2,4]Triazolo[4,3-a]Pyridine sulfonamides demonstrated potential as antimalarial agents, showing good inhibitory activity against Plasmodium falciparum (Karpina et al., 2020).